Cas no 1185364-40-2 (2-(2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}phenoxy)acetamide)

• Product Name: 2-(2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}phenoxy)acetamide
• CAS No: 1185364-40-2
• MF: C₁₇H₁₈N₆O₄
• MW: 370.362622737885
• CID: 5398246
• Update Time: 2025-10-19

2-(2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1,2,3,4,6,7-Hexahydro-1,3-dimethyl-2,4-dioxo-8H-imidazo[2,1-f]purin-8-yl)phenoxy]acetamide
• 2-(2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}phenoxy)acetamide

• Inchi： 1S/C17H18N6O4/c1-20-14-13(15(25)21(2)17(20)26)23-8-7-22(16(23)19-14)10-5-3-4-6-11(10)27-9-12(18)24/h3-6H,7-9H2,1-2H3,(H2,18,24)
• InChI Key： OWEWXACYTYOMEK-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1=CC=CC=C1N1C2=NC3=C(N2CC1)C(=O)N(C)C(=O)N3C

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 686.1±65.0 °C(Predicted)
• pka: 15.35±0.40(Predicted)

Additional information on 2-(2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}phenoxy)acetamide

Introduction to 2-(2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}phenoxy)acetamide and Its Significance in Modern Chemical Biology

2-(2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}phenoxy)acetamide, identified by its CAS number 1185364-40-2, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic compounds that have garnered significant attention due to their structural complexity and potential biological activities. The intricate scaffold of this compound combines elements from multiple chemical moieties, including a phenoxy group linked to an acetamide moiety and an imidazo[1,2-g]purinone core. Such structural features often contribute to unique pharmacophoric properties that make the compound a valuable candidate for further investigation.

The imidazo[1,2-g]purinone core is particularly noteworthy in this context. This heterocyclic system is known for its presence in several biologically active molecules and has been extensively studied for its potential applications in drug discovery. The 1,3-dimethyl-2,4-dioxo substitution pattern on the imidazo[1,2-g]purinone ring introduces specific electronic and steric properties that can influence the molecule's interactions with biological targets. These features are critical in determining the compound's efficacy and selectivity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The phenoxy)acetamide moiety serves as a linker that can modulate the overall pharmacokinetic properties of the compound. This part of the molecule is particularly interesting because it can engage in hydrogen bonding interactions with biological targets, which is a key factor in drug design. The combination of these structural elements suggests that CAS no 1185364-40-2 may exhibit multiple modes of action simultaneously.

In the context of current research trends, there is a growing emphasis on developing molecules that can modulate intracellular signaling pathways relevant to various diseases. The imidazo[1,2-g]purinone scaffold has been implicated in several biological processes, including immune modulation and anti-inflammatory responses. Given these implications, compounds like CAS no 1185364-40-2 are being explored as potential therapeutic agents for conditions such as autoimmune disorders and chronic inflammation.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the 1,3-dimethyl-2,4-dioxo group into the imidazo[1,2-g]purinone ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic methodologies have been employed to achieve this transformation with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework of this molecule.

Evaluation of the biological activity of CAS no 1185364-40-2 has been conducted using both in vitro and in vivo models. Preliminary studies indicate that this compound exhibits promising effects on target enzymes involved in inflammatory pathways. Specifically, it has shown inhibitory activity against enzymes such as lipoxygenase and cyclooxygenase (COX), which are key players in the production of pro-inflammatory mediators. These findings align with current therapeutic strategies aimed at reducing inflammation through targeted enzyme inhibition.

The pharmacokinetic profile of CAS no 1185364-40-2 has also been studied to assess its potential for clinical application. Parameters such as solubility, stability under physiological conditions, and metabolic degradation pathways have been carefully analyzed. The presence of the phenoxy)acetamide moiety appears to enhance solubility while maintaining metabolic stability. This balance is crucial for ensuring adequate bioavailability and prolonged action within biological systems.

One notable aspect of this compound's design is its potential for selective binding to biological targets. The combination of electronic features from the imidazo[1,2-g]purinone core and steric constraints imposed by the acetamide group allows for precise interaction with specific proteins or enzymes. Such selectivity is essential for minimizing side effects associated with drug therapy. Recent developments in structure-based drug design have facilitated the optimization of such selectivity by allowing researchers to fine-tune molecular interactions at a detailed level.

The broader significance of compounds like CAS no 1185364-40-2 lies in their contribution to expanding our understanding of molecular mechanisms underlying various diseases. By studying their interactions with biological targets at a molecular level, researchers can uncover new therapeutic strategies that address unmet medical needs more effectively than traditional approaches alone could achieve.

Future directions for research on this compound may include exploring its potential applications in combination therapies where it could be used alongside other agents to enhance overall treatment efficacy while reducing individual dosages required per agent—a strategy known as synergistic drug design.